Cas no 2137477-43-9 (1,7-dioxaspiro[4.4]nonan-4-amine)

• Product Name: 1,7-dioxaspiro[4.4]nonan-4-amine
• CAS No: 2137477-43-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4639747
• Update Time: 2025-06-11

1,7-dioxaspiro[4.4]nonan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,7-dioxaspiro[4.4]nonan-4-amine

• Inchi： 1S/C7H13NO2/c8-6-1-3-10-7(6)2-4-9-5-7/h6H,1-5,8H2
• InChI Key： SQCXYJVIAWSZLK-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2)C(N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 1,7-dioxaspiro[4.4]nonan-4-amine

Comprehensive Overview of 1,7-Dioxaspiro[4.4]nonan-4-amine (CAS No. 2137477-43-9): Properties, Applications, and Industry Insights

1,7-Dioxaspiro[4.4]nonan-4-amine (CAS No. 2137477-43-9) is a specialized organic compound featuring a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,7-dioxaspiro[4.4]nonane core with an amine functional group, making it a versatile intermediate for synthesizing bioactive molecules. The compound's spirocyclic amine motif is particularly valued for its conformational rigidity, which enhances binding affinity in drug discovery applications.

In recent years, the demand for spirocyclic compounds like 1,7-dioxaspiro[4.4]nonan-4-amine has surged due to their role in developing novel therapeutics. Researchers are actively exploring its potential in central nervous system (CNS) drug development, where structural complexity is critical for targeting specific receptors. Additionally, its heterocyclic amine properties align with trends in sustainable chemistry, as it can be derived from renewable feedstocks, addressing the growing focus on green synthesis in the chemical industry.

The compound's CAS No. 2137477-43-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Users often inquire about its spectroscopic data (e.g., NMR, IR), solubility profiles, and stability under various conditions—key parameters for process optimization. Furthermore, its compatibility with catalytic amination and ring-opening reactions makes it a subject of interest in peer-reviewed journals and patent filings.

From an SEO perspective, queries such as "1,7-dioxaspiro[4.4]nonan-4-amine synthesis protocol" and "CAS 2137477-43-9 suppliers" rank highly, indicating practical industry needs. The compound's association with fragment-based drug design (FBDD) and scaffold hopping strategies further amplifies its visibility in scientific communities. As regulatory agencies emphasize safer chemical alternatives, this amine's low ecotoxicity profile positions it as a candidate for next-generation functional materials.

In conclusion, 1,7-Dioxaspiro[4.4]nonan-4-amine exemplifies the intersection of innovation and utility in modern chemistry. Its structural uniqueness and adaptability to multistep synthetic routes ensure its continued prominence in both academic and industrial settings, while its alignment with sustainability goals and drug discovery trends underscores its long-term relevance.